5-(diethylamino)-2-methyl-3-pentyn-2-ol acetate (salt)

• IUPAC Name: acetic acid;5-(diethylamino)-2-methylpent-3-yn-2-ol
• InChI: InChI=1S/C10H19NO.C2H4O2/c1-5-11(6-2)9-7-8-10(3,4)12;1-2(3)4/h12H,5-6,9H2,1-4H3;1H3,(H,3,4)
• InChI Key: OSWBMRPACWUPSN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC#CC(C)(C)O.CC(=O)O
• Molecular Formula: C12H23NO3
• Molecular Weight: 229.32 g/mol

Description

5-(diethylamino)-2-methyl-3-pentyn-2-ol acetate (salt), also known as DEAE-MPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is synthesized through a specific method and has been found to have potential applications in various fields, including biochemistry and physiology. In

Mechanism of Action

The mechanism of action of 5-(diethylamino)-2-methyl-3-pentyn-2-ol acetate (salt) is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, it has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects:
5-(diethylamino)-2-methyl-3-pentyn-2-ol acetate (salt) has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that it has antibacterial and antifungal properties, and can inhibit the growth of certain bacterial and fungal strains. In vivo studies have shown that it has anti-inflammatory and analgesic effects, and can reduce pain and inflammation in animal models.

Advantages and Limitations for Lab Experiments

5-(diethylamino)-2-methyl-3-pentyn-2-ol acetate (salt) has several advantages for use in lab experiments. It is relatively easy to synthesize, and is soluble in both water and organic solvents, making it easy to work with. However, there are also some limitations to its use. It can be expensive to synthesize, and its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 5-(diethylamino)-2-methyl-3-pentyn-2-ol acetate (salt). One area of interest is the development of new antibiotics based on its antibacterial properties. Another area of interest is the development of new anti-inflammatory and analgesic drugs based on its mechanism of action. Additionally, further research is needed to fully understand the biochemical and physiological effects of 5-(diethylamino)-2-methyl-3-pentyn-2-ol acetate (salt), as well as its limitations and potential applications in various fields.

Synthesis Methods

5-(diethylamino)-2-methyl-3-pentyn-2-ol acetate (salt) is synthesized through a multistep process that involves the reaction of 5-hexyn-2-ol with diethylamine, followed by acetylation with acetic anhydride. The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

5-(diethylamino)-2-methyl-3-pentyn-2-ol acetate (salt) has been extensively studied in scientific research due to its potential applications in various fields. In biochemistry, it has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. In physiology, it has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.